N-(5-chloro-2-methoxyphenyl)-1-(2,5-dimethylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-[(2,5-dimethylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H21ClN2O3/c1-14-6-7-15(2)16(11-14)13-25-10-4-5-18(22(25)27)21(26)24-19-12-17(23)8-9-20(19)28-3/h4-12H,13H2,1-3H3,(H,24,26)
• InChI Key: BQXFSRDTONCZCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=CC=C(C2=O)C(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C22H21ClN2O3
• Molecular Weight: 396.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-(2,5-dimethylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H21ClN2O3 and its molecular weight is 396.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound N-(5-chloro-2-methoxyphenyl)-1-(2,5-dimethylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, due to its complex structure, is related to various synthesized heterocyclic compounds aiming at pharmacological activities. Research focuses on synthesizing novel compounds and characterizing their structural and chemical properties. For instance, studies on benzodifuranyl derivatives and pyrazolo[1,5-a]pyrimidine derivatives have led to insights into their potential as anti-inflammatory and analgesic agents, as well as their cytotoxicity against certain cancer cell lines (Abu‐Hashem et al., 2020), (Hassan et al., 2014).

Cyclooxygenase Inhibition and Analgesic Activity

A related study has explored the synthesis of various heterocyclic compounds, including benzodifuranyl and triazines, showing significant cyclooxygenase inhibition and analgesic activity. These compounds demonstrate potential for the development of new therapeutic agents with high COX-2 selectivity, offering insights into the anti-inflammatory and analgesic properties of structurally related compounds (Abu‐Hashem et al., 2020).

Cytotoxicity and Cancer Research

The cytotoxicity of pyrazolo[1,5-a]pyrimidine derivatives has been evaluated, highlighting the potential of these compounds in cancer research. The study provides a foundation for further investigation into the therapeutic applications of these compounds, especially against Ehrlich Ascites Carcinoma (EAC) cells, thereby contributing to the development of novel anticancer drugs (Hassan et al., 2014).